Cas no 2875-95-8 (Propane-2,2-d2(6CI,7CI,8CI,9CI))

Propane-2,2-d2(6CI,7CI,8CI,9CI) structure
2875-95-8 structure
Product Name:Propane-2,2-d2(6CI,7CI,8CI,9CI)
CAS No:2875-95-8
MF:C3H8
MW:46.1079444885254
CID:240359
PubChem ID:6914130
Update Time:2025-04-19

Propane-2,2-d2(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane-2,2-d2(6CI,7CI,8CI,9CI)
    • 2,2-Dideuteriopropan
    • 2,2-Dideuterio-propan
    • 2,2-dideuterio-propane
    • 493317_ALDRICH
    • AC1OC9DN
    • CH3CD2CH3
    • Propane-2,2-d2
    • 2875-95-8
    • Propane-2,2-d2, 98 atom % D
    • 2, 2-dideuteriopropane
    • DTXSID60426000
    • 2,2-dideuteriopropane
    • Propane-2,2-d2 (6CI,7CI,8CI,9CI)
    • Inchi: 1S/C3H8/c1-3-2/h3H2,1-2H3/i3D2
    • InChI Key: ATUOYWHBWRKTHZ-SMZGMGDZSA-N
    • SMILES: C([2H])([2H])(C)C

Computed Properties

  • Exact Mass: 48.08772
  • Monoisotopic Mass: 46.0751537471g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Gas
  • Density: 1.5 (vs air)
  • Melting Point: −188 °C(lit.)
  • Boiling Point: −42.1 °C(lit.)
  • Flash Point: -104℃
  • PSA: 0
  • Solubility: Not determined
  • Vapor Pressure: 8.42 atm ( 21.1 °C)

Propane-2,2-d2(6CI,7CI,8CI,9CI) Security Information

  • Hazardous Material transportation number:UN 1978 2.1
  • WGK Germany:3
  • Hazard Category Code: 11-12
  • Safety Instruction: 16-33-36-38
  • Hazardous Material Identification: F
  • Risk Phrases:11
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